Cas no 1448122-30-2 (N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 1448122-30-2
• MF: C₁₄H₁₆F₃NO₂S
• MW: 319.342553138733
• CID: 6176070
• PubChem ID: 71804859
• Update Time: 2025-05-19

N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide
• 1448122-30-2
• F6420-0634
• N-[(3-METHOXYTHIOLAN-3-YL)METHYL]-3-(TRIFLUOROMETHYL)BENZAMIDE
• AKOS024557266
• N-((3-methoxytetrahydrothiophen-3-yl)methyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C14H16F3NO2S/c1-20-13(5-6-21-9-13)8-18-12(19)10-3-2-4-11(7-10)14(15,16)17/h2-4,7H,5-6,8-9H2,1H3,(H,18,19)
• InChI Key： PBBZENNVBHZTPO-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C2C=CC=C(C(F)(F)F)C=2)=O)(C1)OC

Computed Properties

• Exact Mass: 319.08538441g/mol
• Monoisotopic Mass: 319.08538441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Additional information on N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide

Comprehensive Guide to N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1448122-30-2)

N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1448122-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a methoxythiolane moiety in its structure makes it particularly interesting for drug discovery and material science applications.

The molecular formula of N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide is C₁₄H₁₆F₃NO₂S, with a molecular weight of 319.34 g/mol. Its unique structure combines a benzamide core with a thiolane ring, which is functionalized with a methoxy group. This combination of functional groups contributes to its potential as a bioactive compound, particularly in the development of new therapeutic agents.

One of the most searched questions about N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide is its potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, given the structural similarities to other known bioactive molecules. The trifluoromethyl group is often associated with enhanced metabolic stability and bioavailability, making this compound a promising candidate for further study.

In addition to pharmaceutical applications, N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide has potential uses in agrochemical research. The thiolane moiety is known to exhibit pesticidal and herbicidal activities, and the incorporation of a trifluoromethyl group could enhance these properties. This makes the compound a subject of interest for developing new crop protection agents with improved efficacy and environmental safety.

The synthesis of N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including amide coupling and ring functionalization. Researchers often explore green chemistry approaches to optimize the synthesis process, reducing waste and improving yield. This aligns with the growing demand for sustainable chemical processes in the industry.

Another hot topic related to this compound is its physicochemical properties. The lipophilicity and solubility of N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide are critical for its bioavailability and formulation development. Computational chemistry tools, such as molecular docking and QSAR modeling, are often employed to predict these properties and guide experimental studies.

The market for specialty chemicals like N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide is expanding, driven by the increasing demand for innovative pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are actively exploring this compound's potential, offering tailored solutions for academic and industrial clients.

For researchers working with N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide, proper handling and storage are essential. Although it is not classified as a hazardous substance, standard laboratory safety protocols should be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in a well-ventilated area.

In summary, N-(3-methoxythiolan-3-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1448122-30-2) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, combined with the growing interest in fluorinated compounds and heterocyclic chemistry, make it a valuable subject for further investigation. As the demand for novel bioactive molecules continues to rise, this compound is likely to play an increasingly important role in scientific and industrial applications.